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Compound of Interest

Compound Name: 10-Methyltetracosanoyl-CoA

Cat. No.: B15599348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Methyltetracosanoyl-CoA is a long-chain branched fatty acyl-coenzyme A molecule. Acyl-

CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid β-

oxidation, de novo lipogenesis, and cellular signaling. The presence of a methyl branch on the

acyl chain suggests potential involvement in specific metabolic pathways that handle branched-

chain fatty acids, which can have unique biological roles and implications in various disease

states.

Targeted metabolomics provides a powerful approach to selectively quantify specific

metabolites like 10-Methyltetracosanoyl-CoA in complex biological samples. This allows for

the investigation of its regulation and function in health and disease. The following application

notes and protocols describe a robust liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the sensitive and specific quantification of 10-Methyltetracosanoyl-CoA.

Experimental Protocols
Sample Preparation: Extraction of Acyl-CoAs from
Biological Samples
This protocol is designed for the extraction of long-chain acyl-CoAs from tissues or cultured

cells.
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Materials:

Ice-cold 10% (w/v) Trichloroacetic Acid (TCA)

Internal Standard (IS) solution (e.g., C17:0-CoA or a stable isotope-labeled analogue of the

target analyte)

Acetonitrile (ACN)

Isopropanol (IPA)

Methanol (MeOH)

Ammonium acetate buffer (50 mM, pH 6.8)

Microcentrifuge tubes

Homogenizer

Centrifuge (capable of 18,000 x g and 4°C)

Nitrogen evaporator

Procedure:

For tissue samples, weigh approximately 20-50 mg of frozen tissue and place it in a pre-

chilled microcentrifuge tube. For cultured cells, aspirate the culture medium and wash the

cell pellet with ice-cold PBS.

Add 500 µL of ice-cold 10% TCA and the internal standard to the sample.

Homogenize the sample on ice until a uniform suspension is achieved.

Add 500 µL of an organic solvent mixture (ACN:IPA:MeOH, 3:1:1 v/v/v).

Vortex the mixture vigorously for 2 minutes, followed by sonication for 3 minutes in an ice

bath.

Centrifuge the homogenate at 16,000 x g for 10 minutes at 4°C.
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Collect the supernatant. Re-extract the pellet with another 500 µL of the organic solvent

mixture, centrifuge again, and combine the supernatants.

Dry the combined supernatants under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of ammonium acetate buffer (50 mM, pH 6.8) for LC-

MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer

LC Parameters:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% Ammonium Hydroxide

Mobile Phase B: Acetonitrile with 0.1% Ammonium Hydroxide

Gradient:

0-2 min: 5% B

2-15 min: 5-95% B

15-20 min: 95% B

20.1-25 min: 5% B

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL
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MS Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

The precursor ion (Q1) for 10-Methyltetracosanoyl-CoA would be its [M+H]+ adduct. The

product ion (Q3) is typically a fragment corresponding to the CoA moiety. The exact

masses would need to be determined using a pure standard. For illustrative purposes,

hypothetical m/z values are provided in the table below.

Gas Temperature: 350°C

Gas Flow: 10 L/min

Nebulizer Pressure: 45 psi

Capillary Voltage: 4000 V

Data Presentation
Table 1: Hypothetical Quantitative Parameters for 10-Methyltetracosanoyl-CoA Analysis

Parameter Value

Analyte 10-Methyltetracosanoyl-CoA

Retention Time (RT) ~12.5 min

Precursor Ion (Q1, m/z) 1152.7

Product Ion (Q3, m/z) 507.2

Limit of Detection (LOD) 5 fmol

Limit of Quantification (LOQ) 15 fmol

Linearity (R²) >0.99
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Experimental Workflow for Targeted Metabolomics
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Caption: Workflow for the targeted analysis of 10-Methyltetracosanoyl-CoA.
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Hypothetical Metabolic Pathway Involvement
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Caption: Potential metabolic fate of 10-Methyltetracosanoyl-CoA.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

